Cas no 55528-07-9 ((+)-butaclamol hydrochloride)

• Product Name: (+)-butaclamol hydrochloride
• CAS No: 55528-07-9
• MF: C₂₅H₃₂ClNO
• MW: 397.980686187744
• CID: 944090
• PubChem ID: 24278400
• Update Time: 2025-04-19

(+)-butaclamol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+)-butaclamol hydrochloride
• SCHEMBL466962
• CHEMBL1256753
• AY 23,028
• Tox21_500187
• CCG-221491
• NCGC00260872-01
• Tox21_500075
• BDBM46859
• MLS000028755
• EU-0100187
• 55528-07-9
• ()-Butaclamol (hydrochloride)
• (+)-Butaclamol HCl
• B-168
• (y)-Butaclamol hydrochloride
• MLS001148641
• CCG-221379
• D-033
• AY 23028
• DTXSID801017434
• cid_6852400
• SMR000058425
• EU-0100475
• MFCD00082307
• (+/-)-Butaclamol hydrochloride, analytical standard, for drug analysis
• LP00187
• (+/-)-Butaclamol hydrochloride
• LP00075
• 1H-Benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, (3S,4aS,13bS)-,?hydrochloride (1:1)
• NCGC00260760-01
• (+)Butaclamol hcl
• Opera_ID_1212
• AY-23028
• (1S,6S,8S)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
• AY 23038;dl-Butaclamol hydrochloride
• ( inverted question mark)-Butaclamol hydrochloride
• J-500048
• CS-0090806
• HY-122979
• (+)-Butaclamol (hydrochloride)

• MDL： MFCD00082307
• Inchi： 1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m0./s1
• InChI Key： QZRUMKUMFJJARD-AAJWHBHYSA-N
• SMILES： Cl.O[C@]1(CCN2C[C@H]3C4C=CC=CC=4CCC4=CC=CC(=C34)[C@@H]2C1)C(C)(C)C

Computed Properties

• Exact Mass: 397.21700
• Monoisotopic Mass: 397.2172423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Solubility: H2O: 0.25 mg/mL solutions should be freshly prepared.
• PSA: 23.47000
• LogP: 5.58470
• Optical Activity: [α]27/D +222° in methanol(lit.)

(+)-butaclamol hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：DE8039700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes